Cas no 1486448-39-8 (1-3-(trifluoromethoxy)phenylcyclopentan-1-amine)

• Product Name: 1-3-(trifluoromethoxy)phenylcyclopentan-1-amine
• CAS No: 1486448-39-8
• MF: C₁₂H₁₄F₃NO
• MW: 245.240873813629
• CID: 5794474
• PubChem ID: 62918741
• Update Time: 2025-10-28

1-3-(trifluoromethoxy)phenylcyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1486448-39-8
• EN300-1938998
• AKOS012215649
• 1-[3-(trifluoromethoxy)phenyl]cyclopentan-1-amine
• 1-(3-(Trifluoromethoxy)phenyl)cyclopentanamine
• 1-3-(trifluoromethoxy)phenylcyclopentan-1-amine

• Inchi： 1S/C12H14F3NO/c13-12(14,15)17-10-5-3-4-9(8-10)11(16)6-1-2-7-11/h3-5,8H,1-2,6-7,16H2
• InChI Key： CHCNLGJIPRDIEO-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1(CCCC1)N)(F)F

Computed Properties

• Exact Mass: 245.10274856g/mol
• Monoisotopic Mass: 245.10274856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-3-(trifluoromethoxy)phenylcyclopentan-1-amine

Introduction to 1-3-(trifluoromethoxy)phenylcyclopentan-1-amine (CAS No. 1486448-39-8)

1-3-(trifluoromethoxy)phenylcyclopentan-1-amine, identified by its CAS number 1486448-39-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of a cyclopentanamine core fused with a phenyl ring substituted at the 3-position with a trifluoromethoxy group. The structural features of this molecule make it a promising candidate for further exploration in drug discovery, particularly due to its potential bioactivity and unique electronic properties arising from the trifluoromethoxy moiety.

The trifluoromethoxy group is a key structural determinant in this compound, contributing to its chemical reactivity and influencing its interactions with biological targets. This group is known for its ability to enhance metabolic stability, improve lipophilicity, and modulate binding affinity, making it a frequently employed substituent in the development of pharmaceutical agents. The cyclopentanamine moiety, on the other hand, provides a rigid scaffold that can be optimized for binding to specific biological receptors, thereby enhancing the compound's pharmacological profile.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Compounds like 1-3-(trifluoromethoxy)phenylcyclopentan-1-amine are being extensively studied for their potential applications in various therapeutic areas, including oncology, neurology, and inflammation. The unique combination of structural elements in this molecule positions it as a valuable scaffold for medicinal chemists seeking to design next-generation drugs.

The synthesis of 1-3-(trifluoromethoxy)phenylcyclopentan-1-amine involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key synthetic strategies often include nucleophilic substitution reactions, cyclization processes, and functional group transformations. Advanced techniques such as transition metal catalysis have also been employed to streamline the synthetic route and improve efficiency. The development of robust synthetic methodologies is crucial for enabling scalable production and further exploration of this compound's pharmacological potential.

Evaluation of the pharmacological properties of 1-3-(trifluoromethoxy)phenylcyclopentan-1-amine has revealed several promising characteristics. In vitro studies have indicated that this compound exhibits moderate affinity for certain biological targets, suggesting its potential as an active pharmaceutical ingredient (API). Additionally, preliminary toxicology assessments have shown favorable safety profiles, which is an essential consideration in drug development. These findings underscore the importance of continued research to fully elucidate the therapeutic potential of this molecule.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between 1-3-(trifluoromethoxy)phenylcyclopentan-1-amine and its biological targets. By leveraging advanced computational tools, researchers can predict binding affinities, optimize molecular structures, and identify key interaction points. These insights are invaluable for guiding experimental efforts and accelerating the drug discovery process. Furthermore, the integration of machine learning algorithms has enabled more accurate predictions of pharmacokinetic properties, further enhancing the compound's development prospects.

The impact of 1-3-(trifluoromethoxy)phenylcyclopentan-1-amine on therapeutic intervention is likely to be multifaceted. Its structural features suggest potential applications in modulating signaling pathways involved in disease progression. For instance, studies have hinted at its ability to interact with enzymes and receptors relevant to cancer metabolism and neurodegenerative disorders. As research progresses, it is anticipated that additional therapeutic applications will be uncovered through comprehensive preclinical studies.

The future direction of research on 1-3-(trifluoromethoxy)phenylcyclopentan-1-amine will likely involve expanding its chemical diversity through structural analogs and exploring novel synthetic routes. Additionally, investigating its mechanism of action will be crucial for understanding its therapeutic effects and identifying potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies will be essential for translating preclinical findings into clinical trials and ultimately bringing this compound closer to market approval.

In conclusion, 1-3-(trifluoromethoxy)phenylcyclopentan-1-amine (CAS No. 1486448-39-8) represents a significant advancement in pharmaceutical chemistry with its unique structural composition and promising bioactivity. The presence of the trifluoromethoxy group enhances its pharmacological potential by influencing metabolic stability and binding interactions. As research continues to uncover new therapeutic applications and refine synthetic methodologies, this compound holds great promise for contributing to next-generation treatments across multiple disease areas.